molecular formula C9H14O3 B8645819 Tert-butyl 1-formylcyclopropane-1-carboxylate

Tert-butyl 1-formylcyclopropane-1-carboxylate

Cat. No. B8645819
M. Wt: 170.21 g/mol
InChI Key: BFRXFYLTDGXBMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 1-formylcyclopropane-1-carboxylate is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tert-butyl 1-formylcyclopropane-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tert-butyl 1-formylcyclopropane-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Tert-butyl 1-formylcyclopropane-1-carboxylate

Molecular Formula

C9H14O3

Molecular Weight

170.21 g/mol

IUPAC Name

tert-butyl 1-formylcyclopropane-1-carboxylate

InChI

InChI=1S/C9H14O3/c1-8(2,3)12-7(11)9(6-10)4-5-9/h6H,4-5H2,1-3H3

InChI Key

BFRXFYLTDGXBMV-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)C1(CC1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Step 3 To a stirred suspension of tert-butyl 1-(hydroxymethyl)cyclopropane-1-carboxylate (0.16 g, 0.929 mmol) and sodium hydrogen carbonate (0.312 g, 3.72 mmol) in DCM (5.57 mL) at room temperature was added Dess-Martin periodinane (0.788 g, 1.86 mmol). The mixture was stirred at room temperature for 1 hour before it was quenched by the addition of a 1:1 mixture of saturated NaHCO3 solution and saturated Na2S2O3 solution. After stirring for an additional 1 hour the phases were separated and the aqueous phase was extracted into DCM (×2). Combined organic extracts were dried (Na2SO4), filtered and concentrated giving tert-butyl 1-formylcyclopropane-1-carboxylate which was used without further purification, 0.141 g.
Quantity
0.16 g
Type
reactant
Reaction Step One
Quantity
0.312 g
Type
reactant
Reaction Step One
Name
Quantity
5.57 mL
Type
solvent
Reaction Step One
Quantity
0.788 g
Type
reactant
Reaction Step Two

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